2-(Cyclohexylamino)-2-oxoethyl (4-ethoxyphenyl)acetate

• IUPAC Name: [2-(cyclohexylamino)-2-oxoethyl] 2-(4-ethoxyphenyl)acetate
• InChI: InChI=1S/C18H25NO4/c1-2-22-16-10-8-14(9-11-16)12-18(21)23-13-17(20)19-15-6-4-3-5-7-15/h8-11,15H,2-7,12-13H2,1H3,(H,19,20)
• InChI Key: GEPXYKCPHHYFRX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)OCC(=O)NC2CCCCC2
• Molecular Formula: C18H25NO4
• Molecular Weight: 319.4 g/mol

Description

2-(Cyclohexylamino)-2-oxoethyl (4-ethoxyphenyl)acetate is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Chemical Properties

• Triphenylphosphine-Catalyzed Synthesis : Ethyl 2-arylamino-2-oxo-acetates, similar in structure to the compound , have been utilized in reactions catalyzed by triphenylphosphine to produce derivatives like dimethyl 1-aryl-4-ethoxy-5-oxo-4,5-dihydro-1H-pyrrole-2,3-dicarboxylates, showcasing complex reactions leading to compounds with significant yields and showcasing atropisomerism due to high energy barriers for rotation around the N-aryl single bond (Yavari, Aghazadeh, & Tafazzoli, 2002); (Yavari, Nasiri, & Djahaniani, 2005).

• Atom Economical Multicomponent Synthesis : A sequential one-pot, three-component reaction has been described for the synthesis of ethyl 2-amino-3-cyano-4-(2-ethoxy-2-oxoethyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-4-carboxylate derivatives, highlighting an efficient method for generating medicinally promising structures through a Michael addition–cyclization reaction (Boominathan, Nagaraj, Muthusubramanian, & Krishnakumar, 2011).

• Ionic Liquids Synthesis : Research into alkyl(cyclohexyl)dimethylammonium bromides and related compounds, which share structural similarities with the compound of interest, has provided insights into their ability to dissolve cellulose and their physicochemical and microbiological properties, offering potential applications in material science and as antimicrobial agents (Pernak, Kordala, Markiewicz, Walkiewicz, Poplawski, Fabiańska, Jankowski, & Łożyński, 2012).

Medicinal Chemistry Applications

• Antifolate Properties : The synthesis and investigation of compounds with structures akin to "2-(Cyclohexylamino)-2-oxoethyl (4-ethoxyphenyl)acetate" have led to the development of antifolate drugs, demonstrating significant potency in vitro against dihydrofolate reductase and L1210 cell growth, indicative of their potential in cancer therapy (Degraw, Christie, Colwell, & Sirotnak, 1992).

Theoretical Studies and Molecular Properties

• Quantum Chemical Calculations : Theoretical studies using DFT methods on compounds structurally related to "this compound" have provided insights into their electronic properties and correlation with experimental data, suggesting applications in designing more effective corrosion inhibitors (Zarrouk, Hammouti, Dafali, Bouachrine, Zarrok, Boukhris, & Salem Al-Deyab, 2014).

Safety and Hazards

The safety data sheet for a related compound suggests that it may be harmful if swallowed, may cause an allergic skin reaction, causes serious eye irritation, and is toxic to aquatic life with long-lasting effects.